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Compound of Interest

Compound Name: C13-113-tetra-tail

Cat. No.: B11927680 Get Quote

Essential Safety and Handling Guide for C13-
133-Tetra-Tail
Disclaimer: This document provides essential safety and handling guidelines for C13-113-tetra-
tail based on its classification as a cationic lipid-like compound used in laboratory and drug

development settings.[1] As a specific Safety Data Sheet (SDS) is not publicly available, these

recommendations are derived from best practices for handling similar research-grade

chemicals.[2][3] Always consult your institution's Environmental Health and Safety (EHS)

department for protocols specific to your location and application.

Introduction to C13-113-Tetra-Tail
C13-113-tetra-tail is a cationic lipid-like compound characterized by a polar amino alcohol

head group and four hydrophobic carbon-13 tails.[1] Like similar molecules such as C13-112-

tetra-tail and C13-113-tri-tail, it is classified as an ionizable lipid.[4] These compounds are

primarily used in the formulation of lipid nanoparticles (LNPs) for the in-vitro and in-vivo delivery

of anionic substrates, including siRNA, mRNA, and cytotoxic proteins. Due to its role as a

delivery vehicle for biologically active molecules, all handling procedures must prioritize the

prevention of accidental exposure.
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The selection of appropriate PPE is critical to minimize exposure during the handling of C13-
113-tetra-tail. The required level of protection depends on the scale of the operation and the

potential for splashing or aerosolization.

Table 1: PPE Requirements for Handling C13-113-Tetra-Tail

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b11927680?utm_src=pdf-body
https://www.benchchem.com/product/b11927680?utm_src=pdf-body
https://www.benchchem.com/product/b11927680?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE Specifications & Notes

Eyes/Face

Safety Glasses with Side

Shields or Chemical Splash

Goggles.

Minimum Requirement: ANSI

Z87.1 approved safety

glasses. Recommended:

Chemical splash goggles for

any procedure involving

liquids.

Face Shield

Required when there is a

significant risk of splashes or

sprays, such as during large-

volume transfers or vortexing

open tubes. Must be worn over

safety glasses or goggles.

Hands
Chemical-Resistant Gloves

(Disposable)

Double-gloving is

recommended. Nitrile gloves

are standard for providing

splash protection against a

wide range of chemicals.

Always check the

manufacturer's compatibility

chart.

Body Laboratory Coat

A standard lab coat is required

to protect skin and personal

clothing.

Chemical-Resistant Apron or

Gown

Recommended when handling

larger quantities (>100 mL) to

provide an additional barrier

against spills and splashes.

Feet Closed-Toe Shoes

Full-coverage, non-permeable

shoes are mandatory in any

laboratory setting where

chemicals are handled.

Respiratory Not typically required for small-

scale use in a well-ventilated

A NIOSH-approved respirator

may be necessary if there is a
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area. risk of aerosol generation and

the work cannot be conducted

in a fume hood. Consult your

EHS department.

Operational Plan: Step-by-Step Handling Protocol
Following a systematic workflow is essential for safely handling C13-113-tetra-tail from receipt

to disposal.

Experimental Protocol: General Handling Workflow

Preparation: Designate a specific, uncluttered area for handling the compound. Ensure a

chemical spill kit is readily accessible.

Donning PPE: Before handling the primary container, put on all required PPE as specified in

Table 1.

Chemical Handling:

Conduct all manipulations of C13-113-tetra-tail within a certified chemical fume hood or in

a well-ventilated area to minimize inhalation exposure.

When weighing the solid form, use a balance inside a fume hood or a vented balance

safety enclosure.

For reconstitution or dilution, add solvent slowly to the lipid to avoid splashing.

Post-Handling:

Securely cap the primary container.

Decontaminate the work surface with an appropriate solvent (e.g., 70% ethanol), followed

by a general-purpose cleaner.

Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by

gown/apron, face shield/goggles, and finally, lab coat.
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Wash hands thoroughly with soap and water after removing PPE.

Preparation Phase

Handling Phase

Post-Handling Phase

1. Designate Work Area

2. Don Appropriate PPE

3. Handle Chemical in Fume Hood

Weighing (Solid) Dilution (Liquid) 4. Decontaminate Work Surface

5. Doff PPE Correctly

6. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of C13-113-Tetra-Tail.

Disposal Plan
All materials contaminated with C13-113-tetra-tail must be treated as hazardous chemical

waste. Improper disposal, such as discarding in regular trash or pouring down the drain, is

prohibited.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b11927680?utm_src=pdf-body-img
https://www.benchchem.com/product/b11927680?utm_src=pdf-body
https://www.benchchem.com/product/b11927680?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Disposal Guidelines for C13-113-Tetra-Tail Waste

Waste Type Container Disposal Procedure

Solid Waste
Labeled, sealed plastic bag or

container.

Includes contaminated gloves,

weigh boats, pipette tips, and

paper towels. Place in a

designated hazardous waste

container.

Liquid Waste
Labeled, leak-proof, screw-cap

container.

Includes unused solutions and

solvent rinses. The container

must be compatible with the

solvents used. Keep the

container closed when not in

use.

Sharps Waste
Puncture-resistant sharps

container.

Includes contaminated needles

and syringes.

Empty Containers Original container.

Triple-rinse the empty

container with a suitable

solvent. Collect the rinsate as

hazardous liquid waste.

Deface the original label and

dispose of the container as

instructed by your EHS

department.

Experimental Protocol: Waste Segregation and Disposal

Segregation: Keep solid, liquid, and sharps waste streams separate. Do not mix

incompatible waste types in the same container.

Labeling: Affix a "Hazardous Waste" label to every waste container. The label must clearly

identify the contents (e.g., "C13-113-tetra-tail in Ethanol"), the associated hazards, and the

date of accumulation.
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Storage: Store waste containers in a designated satellite accumulation area that is under the

control of laboratory personnel. Use secondary containment (e.g., a plastic tub) to catch any

potential leaks.

Pickup: Schedule a hazardous waste pickup with your institution's EHS department. Do not

allow waste to accumulate for extended periods.

Waste Streams

Waste Generated
(Solid, Liquid, Sharps)

1. Segregate by Waste Type

Solid Waste
(Gloves, Tips)

Liquid Waste
(Solutions, Rinsate)

Sharps Waste
(Needles)

2. Label Container with
'Hazardous Waste' Tag

3. Store in Secondary Containment
in Designated Area

4. Schedule EHS Pickup

Proper Disposal
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Caption: Hazardous Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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